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molecular formula C13H12FNO3 B1322124 Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate CAS No. 954230-39-8

Ethyl 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylate

Cat. No. B1322124
CAS RN: 954230-39-8
M. Wt: 249.24 g/mol
InChI Key: QQZTUBJEZZHCKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08975397B2

Procedure details

To a solution of (E)- and/or (Z)—N-hydroxy-4-fluoro-benzenecarboximidoyl chloride (15.4 g, 89 mmol) (11.1 g, 64 mmol) in diethylether (151 mL) was added ethyl 2-butynoate (7.2 g, 7.5 mL, 64 mmol) at 0° C. followed by the dropwise addition of triethylamine (7.8 g, 10.7 mL, 77 mmol) and the resulting mixture allowed to warm up to room temperature overnight. The mixture was then poured onto ice-water, and extracted with diethylether. The combined organic layers were then washed with water and brine, dried over sodium sulfate and evaporated. Purification by chromatography (SiO2, heptane:ethyl acetate=100:0 to 1:1) afforded the title compound (9.8 g, 44%) which was obtained as an off white solid. MS: m/e=250.1 [M+H]+.
[Compound]
Name
( E )-
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(Z)—N-hydroxy-4-fluoro-benzenecarboximidoyl chloride
Quantity
15.4 g
Type
reactant
Reaction Step One
Name
ethyl 2-butynoate
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
diethylether
Quantity
151 mL
Type
solvent
Reaction Step One
Name
triethylamine
Quantity
10.7 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
44%

Identifiers

REACTION_CXSMILES
[OH:1]/[N:2]=[C:3](\Cl)/[C:4]1[CH:9]=[CH:8][C:7]([F:10])=[CH:6][CH:5]=1.[C:12]([O:17][CH2:18][CH3:19])(=[O:16])[C:13]#[C:14][CH3:15].C(N(CC)CC)C>C(OCC)C>[CH2:18]([O:17][C:12]([C:13]1[C:3]([C:4]2[CH:9]=[CH:8][C:7]([F:10])=[CH:6][CH:5]=2)=[N:2][O:1][C:14]=1[CH3:15])=[O:16])[CH3:19]

Inputs

Step One
[Compound]
Name
( E )-
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
(Z)—N-hydroxy-4-fluoro-benzenecarboximidoyl chloride
Quantity
15.4 g
Type
reactant
Smiles
O\N=C(\C1=CC=C(C=C1)F)/Cl
Name
ethyl 2-butynoate
Quantity
7.5 mL
Type
reactant
Smiles
C(C#CC)(=O)OCC
Name
diethylether
Quantity
151 mL
Type
solvent
Smiles
C(C)OCC
Step Two
Name
triethylamine
Quantity
10.7 mL
Type
reactant
Smiles
C(C)N(CC)CC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The mixture was then poured onto ice-water
EXTRACTION
Type
EXTRACTION
Details
extracted with diethylether
WASH
Type
WASH
Details
The combined organic layers were then washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
Purification by chromatography (SiO2, heptane:ethyl acetate=100:0 to 1:1)

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)OC(=O)C=1C(=NOC1C)C1=CC=C(C=C1)F
Measurements
Type Value Analysis
AMOUNT: MASS 9.8 g
YIELD: PERCENTYIELD 44%
YIELD: CALCULATEDPERCENTYIELD 61.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.